Cas no 2227836-85-1 (rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2227836-85-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5934861
• PubChem ID: 165580457
• Update Time: 2025-08-04

rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid
• EN300-1562241
• 2227836-85-1

• Inchi： 1S/C25H28N2O5/c28-23(27-17-7-5-6-16(14-17)24(29)30)12-13-26-25(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22H,5-7,12-15H2,(H,26,31)(H,27,28)(H,29,30)/t16-,17+/m1/s1
• InChI Key： HBFRSMPOWVNUBB-SJORKVTESA-N
• SMILES： OC([C@@H]1CCC[C@@H](C1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2227836-85-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2227836-85-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers and industry professionals are increasingly focusing on its applications in drug discovery, particularly in the development of targeted therapies for chronic diseases.

The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and ease of removal, which is critical for the stepwise construction of peptides. As the demand for peptide-based therapeutics grows—driven by their high specificity and low toxicity—rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid is gaining attention for its role in enabling efficient and scalable peptide production.

One of the most frequently searched topics in this domain is the optimization of peptide synthesis protocols. Researchers often inquire about the best practices for incorporating Fmoc-protected amino acids like CAS No. 2227836-85-1 into their workflows. Recent advancements in automated peptide synthesizers and green chemistry approaches have further highlighted the importance of such compounds. For instance, the push toward sustainable chemistry has led to innovations in solvent systems and coupling reagents, where rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid can be utilized with minimal environmental impact.

Another area of interest is the compound's potential in structure-activity relationship (SAR) studies. By modifying the cyclohexane-carboxylic acid moiety or the propanamide linker, scientists can explore new bioactive conformations. This aligns with the broader trend of rational drug design, where computational tools and AI-driven modeling are used to predict the behavior of such molecules. The integration of machine learning in chemical synthesis has opened new avenues for optimizing the use of CAS No. 2227836-85-1 in high-throughput screening.

From a commercial perspective, the global market for peptide therapeutics is projected to grow exponentially, with a compound annual growth rate (CAGR) of over 9%. This growth is fueled by the increasing prevalence of metabolic disorders, cancer, and infectious diseases. As a result, suppliers and manufacturers of rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid are scaling up production to meet the rising demand. Quality control and regulatory compliance remain critical, particularly in ensuring the compound's purity and stability under various storage conditions.

In conclusion, rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2227836-85-1) represents a cornerstone in modern peptide chemistry. Its versatility, combined with the growing emphasis on precision medicine and sustainable synthesis, positions it as a key player in the future of pharmaceutical innovation. Researchers and industry stakeholders are encouraged to explore its full potential while adhering to best practices in synthesis and application.